Cas no 2034601-65-3 (4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2034601-65-3
• MF: C₁₅H₂₄ClN₃O₅S₂
• MW: 425.951160430908
• CID: 5337077
• PubChem ID: 122161863
• Update Time: 2025-10-31

4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• F6539-2383
• 4-((3-chloro-4-methoxyphenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• 2034601-65-3
• AKOS032460943
• 4-[[[(3-Chloro-4-methoxyphenyl)sulfonyl]amino]methyl]-N,N-dimethyl-1-piperidinesulfonamide

• Inchi： 1S/C15H24ClN3O5S2/c1-18(2)26(22,23)19-8-6-12(7-9-19)11-17-25(20,21)13-4-5-15(24-3)14(16)10-13/h4-5,10,12,17H,6-9,11H2,1-3H3
• InChI Key： NFVGNAOCLZJFEY-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCC(CNS(C2=CC=C(OC)C(Cl)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 425.0845909g/mol
• Monoisotopic Mass: 425.0845909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.6±60.0 °C(Predicted)
• pka: 11.12±0.50(Predicted)

Additional information on 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

4-[(3-Chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034601-65-3): An Overview

4-[(3-Chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034601-65-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CAS No. 2034601-65-3, is characterized by its unique structural features, which include a piperidine ring, a sulfonamide group, and a substituted benzene ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The sulfonamide moiety in 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide is particularly noteworthy, as sulfonamides have been extensively studied for their antimicrobial and anti-inflammatory properties. The presence of the chloro and methoxy substituents on the benzene ring further enhances the compound's biological activity by modulating its interactions with target proteins and receptors.

Recent research has focused on the potential of CAS No. 2034601-65-3 in the treatment of various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits potent antiproliferative effects on cancer cells, particularly in breast and lung cancer cell lines. The mechanism of action is believed to involve the inhibition of specific kinases and signaling pathways that are crucial for tumor growth and survival.

In addition to its antiproliferative properties, 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide has also demonstrated anti-inflammatory effects. Preclinical studies have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The piperidine ring in CAS No. 2034601-65-3 plays a crucial role in enhancing the compound's solubility and bioavailability, which are essential for its effective delivery to target tissues. The dimethyl substitution on the piperidine ring further contributes to its stability and resistance to metabolic degradation, ensuring a longer half-life in vivo.

From a synthetic chemistry perspective, the preparation of 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide involves several steps, including the synthesis of the key intermediates and their subsequent coupling reactions. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

The pharmacokinetic properties of CAS No. 2034601-65-3 have been extensively studied to understand its behavior in biological systems. Data from animal models have shown that it exhibits favorable pharmacokinetic profiles, with good oral bioavailability and minimal toxicity at therapeutic doses. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at doses up to 200 mg/day. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications.

In conclusion, 4-[(3-chloro-4-methoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034601-65-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further research and development in the field of medicinal chemistry.